Cas no 21639-39-4 (2H-1,2,3-benzothiadiazine-1,1-dione)

• Product Name: 2H-1,2,3-benzothiadiazine-1,1-dione
• CAS No: 21639-39-4
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• CID: 2656604
• Update Time: 2025-04-24

2H-1,2,3-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Benzothiadiazine-1,1-dione
• 2H-1,2,3-Benzothiadiazine 1,1-dioxide
• 2H-1??,2,3-benzothiadiazine-1,1-dione
• benzothiadiazine s,s-dioxide
• UOCUSOBVEHOMMB-UHFFFAOYSA-N
• NE25672
• benzo[1,2,3]thiadiazine-1,1-dioxide
• benzo [1,2,3]thiadiazine-1,1-dioxide
• 2H-1lambda,2,3-benzothiadiazine-1,1-dione
• 2H-1,2,3-benzothiadiazine-1,1-dione

• Inchi： 1S/C7H6N2O2S/c10-12(11)7-4-2-1-3-6(7)5-8-9-12/h1-5,9H
• InChI Key： UOCUSOBVEHOMMB-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C=NN1)(=O)=O

Computed Properties

• Exact Mass: 182.015
• Monoisotopic Mass: 182.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9

Additional information on 2H-1,2,3-benzothiadiazine-1,1-dione

Introduction to 2H-1,2,3-Benzothiadiazine 1,1-dioxide (CAS No. 21639-39-4) and Its Emerging Applications in Chemical Biology

2H-1,2,3-Benzothiadiazine 1,1-dioxide, identified by the Chemical Abstracts Service Number (CAS No.) 21639-39-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This bicyclic scaffold, composed of a benzothiadiazine core with two oxygen atoms at the 1,1-position, exhibits remarkable versatility in medicinal chemistry and drug discovery. The compound's ability to engage with biological targets through multiple interactions has positioned it as a promising candidate for the development of novel therapeutic agents.

The benzothiadiazine moiety is a privileged scaffold in pharmaceutical research, known for its ability to modulate various biological pathways. The incorporation of oxygen atoms into the ring system enhances the compound's solubility and bioavailability, making it an attractive candidate for further exploration. Recent studies have highlighted the potential of 2H-1,2,3-benzothiadiazine 1,1-dioxide in addressing complex diseases by serving as a precursor for bioactive molecules.

In recent years, advancements in synthetic methodologies have enabled the efficient preparation of derivatives of 2H-1,2,3-benzothiadiazine 1,1-dioxide, expanding its utility in drug design. Researchers have leveraged these derivatives to develop inhibitors targeting enzymes involved in inflammatory and metabolic disorders. For instance, modifications to the benzothiadiazine core have yielded compounds with potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines.

The pharmacological profile of 2H-1,2,3-benzothiadiazine 1,1-dioxide has been further elucidated through computational studies and experimental validations. Molecular docking simulations have revealed its binding affinity to various protein targets, including kinases and transcription factors implicated in cancer progression. These findings have spurred interest in exploring its potential as an anticancer agent.

Moreover, the compound's structural features make it an excellent candidate for developing small-molecule probes to study biological mechanisms. Its ability to interact with biological macromolecules has been exploited in high-throughput screening campaigns to identify novel therapeutic targets. The versatility of 2H-1,2,3-benzothiadiazine 1,1-dioxide as a chemical probe has opened new avenues for understanding disease pathogenesis and developing targeted therapies.

Recent clinical trials have begun to explore the efficacy of derivatives of 2H-1,2,3-benzothiadiazine 1,1-dioxide in treating neurological disorders. Preliminary results suggest that certain analogs exhibit neuroprotective properties by modulating neurotransmitter release and reducing oxidative stress. These findings underscore the compound's potential as a lead molecule for next-generation neurotherapeutics.

The synthesis of 2H-1,2,3-benzothiadiazine 1,1-dioxide and its derivatives has been optimized using modern catalytic techniques and green chemistry principles. These advancements have not only improved yield but also reduced environmental impact, aligning with the growing emphasis on sustainable drug development practices. The compound's synthetic accessibility has facilitated its integration into diverse research pipelines across academic and industrial settings.

The future prospects of 2H-1,2,3-benzothiadiazine 1,1-dioxide are promising as ongoing research continues to uncover new applications in chemical biology. Collaborative efforts between chemists and biologists are expected to yield innovative derivatives with enhanced pharmacological properties. The compound's unique structural features and biological relevance make it a cornerstone in the quest for novel therapeutic interventions.